Cas no 2248367-91-9 (8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-5-methyl-, 1,1-dimethylethyl ester)

• Product Name: 8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-5-methyl-, 1,1-dimethylethyl ester
• CAS No: 2248367-91-9
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5260967
• Update Time: 2025-05-28

8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-5-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-5-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H21NO2/c1-10-7-8-12(14(17)18-15(2,3)4)13-11(10)6-5-9-16-13/h7-8,16H,5-6,9H2,1-4H3
• InChI Key： XLVFWBSUWFSCFB-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=CC=C2C(OC(C)(C)C)=O)CCC1

Additional information on 8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-5-methyl-, 1,1-dimethylethyl ester

Research Brief on 8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-5-methyl-, 1,1-dimethylethyl ester (CAS: 2248367-91-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of quinoline derivatives, particularly 8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-5-methyl-, 1,1-dimethylethyl ester (CAS: 2248367-91-9). This compound, known for its unique structural properties, has emerged as a promising candidate in drug discovery and development. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-5-methyl-, 1,1-dimethylethyl ester has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve high selectivity and efficiency. These synthetic improvements are critical for scaling up production and ensuring the compound's availability for further pharmacological evaluations.

In terms of biological activity, this quinoline derivative has demonstrated notable efficacy in modulating specific enzymatic pathways. Recent in vitro studies have shown its ability to inhibit key enzymes involved in inflammatory and oncogenic processes. For instance, the compound has been found to selectively target cyclooxygenase-2 (COX-2) and certain kinases, suggesting its potential as an anti-inflammatory or anti-cancer agent. These findings are supported by molecular docking studies, which reveal strong binding affinities to the active sites of these enzymes.

Further investigations into the therapeutic potential of 8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-5-methyl-, 1,1-dimethylethyl ester have explored its pharmacokinetic properties. Preclinical studies in animal models have indicated favorable absorption and distribution profiles, with minimal off-target effects. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier make it a viable candidate for treating central nervous system disorders.

Despite these promising results, challenges remain in the development of this compound. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-5-methyl-, 1,1-dimethylethyl ester (CAS: 2248367-91-9) represents a compelling area of research in chemical biology and medicinal chemistry. Its versatile biological activities and synthetic accessibility position it as a valuable scaffold for drug development. Continued research efforts will be crucial in unlocking its full therapeutic potential and translating laboratory findings into clinical applications.